
Safeguarding Your Research: A Comprehensive
Guide to Handling Rhenium(III) Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rhenium(III) chloride

Cat. No.: B087396 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the proper use of Rhenium(III) chloride, ensuring the well-being of

laboratory personnel and the integrity of your research.

Rhenium(III) chloride (ReCl₃) is a dark red, odorless, crystalline solid that serves as a

valuable starting material in the synthesis of various rhenium complexes.[1][2] However, it is

crucial to handle this compound with care, as it is classified as a skin and eye irritant and may

cause respiratory irritation.[3][4] Furthermore, Rhenium(III) chloride is sensitive to moisture, a

critical consideration for its storage and manipulation.[5]

Essential Safety Information at a Glance
To facilitate quick reference, the following table summarizes the key safety and physical

properties of Rhenium(III) chloride.
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Property Value Citation(s)

Chemical Formula ReCl₃ [4]

Molecular Weight 292.57 g/mol

Appearance Dark red, odorless powder [1][2]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3][4]

Signal Word Warning [3][4]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.[3][6]

[3][6]

Moisture Sensitivity Moisture sensitive [5]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a strict operational protocol is vital when working with Rhenium(III) chloride to

minimize exposure and prevent accidents.

Pre-Operational Checks & Preparation
Engineering Controls: Always handle Rhenium(III) chloride in a well-ventilated area,

preferably within a certified chemical fume hood.[3][6] Ensure safety shower and eyewash

stations are accessible and operational.

Personal Protective Equipment (PPE): Before handling, don the following mandatory PPE:

Eye Protection: Tightly fitting safety goggles or a full-face shield (conforming to EN 166 or

NIOSH standards).[3][4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[5]
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Body Protection: A laboratory coat or long-sleeved clothing.[4]

Respiratory Protection: If there is a risk of dust formation or if exposure limits are

exceeded, use a NIOSH-approved respirator with a P2 filter for dusts.[5]

Documentation Review: Review the Safety Data Sheet (SDS) for Rhenium(III) chloride
before commencing any work.[3][4][5][6]

Handling Procedure
Dispensing: Carefully weigh and dispense the required amount of Rhenium(III) chloride
within the fume hood. Avoid creating dust.[3] Use non-sparking tools to prevent ignition

sources.[3]

Reactions: When setting up reactions, add Rhenium(III) chloride slowly and in a controlled

manner to the reaction vessel. Be mindful of its moisture sensitivity and consider using inert

atmosphere techniques (e.g., a glove box or Schlenk line) if the reaction is sensitive to water.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6] Do not eat, drink, or

smoke in the handling area.[4]

Post-Handling Procedures
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[3][6]

Cleaning: Clean the work area and any equipment used with appropriate cleaning agents.

Storage: Securely close the container of Rhenium(III) chloride and store it in a designated

dry and cool location.[3][6]

Emergency Response & First Aid
In the event of an exposure, immediate action is critical.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3][6] Seek immediate medical

attention.[3]
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Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water.[3] If skin irritation persists, seek medical advice.[4]

Inhalation: Move the affected person to fresh air.[3] If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration.[3] Seek medical attention.[4]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water and drink plenty of water.

[4] Never give anything by mouth to an unconscious person.[3] Call a physician or Poison

Control Center immediately.[3]

Disposal Plan: Responsible Waste Management
Proper disposal of Rhenium(III) chloride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all Rhenium(III) chloride waste, including contaminated materials,

in a suitable, labeled, and tightly closed container for hazardous waste.[2][6]

Disposal Route: Dispose of the hazardous waste through a licensed and approved waste

disposal contractor.[4][6] Do not allow the chemical to enter drains or the environment.[2][3]

Container Disposal: Contaminated packaging should be treated as hazardous waste and

disposed of accordingly.[4]

Experimental Workflow Visualization
To further clarify the safe handling process, the following diagram illustrates the logical flow

from preparation to disposal.
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Safe Handling Workflow for Rhenium(III) Chloride
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Caption: Workflow for the safe handling of Rhenium(III) chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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